1,3-Dimethyl 2-(3-chlorophenyl)propanedioate
Description
1,3-Dimethyl 2-(3-chlorophenyl)propanedioate is a type of carboxylic acid ester. It is an organic compound that is widely used as a building block in organic synthesis. Its synthesis and application have been extensively studied in recent years due to its potential in various scientific research fields.
Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
“1,3-Dimethyl 2-(3-chlorophenyl)propanedioate” may serve as a precursor in the synthesis of various therapeutic agents. Its structure suggests potential utility in creating small molecule drugs that can interact with biological targets. The chlorophenyl group, in particular, is a common moiety in molecules with biological activity, indicating that this compound could be a valuable starting point for medicinal chemistry projects .
Agriculture: Pesticide and Herbicide Development
In agriculture, this compound could be investigated for its efficacy in pesticide and herbicide formulations. The presence of the chlorophenyl group might contribute to the development of new compounds that are effective against a broad range of agricultural pests and weeds, potentially leading to more sustainable farming practices .
Materials Science: Polymer Modification
The chemical structure of “1,3-Dimethyl 2-(3-chlorophenyl)propanedioate” suggests it could be used to modify polymers, enhancing their properties such as durability, flexibility, and resistance to degradation. This application could be particularly relevant in creating specialized materials for use in harsh environments or for specific industrial applications .
Environmental Science: Pollutant Degradation Studies
Environmental scientists might explore the use of “1,3-Dimethyl 2-(3-chlorophenyl)propanedioate” in studies related to the degradation of pollutants. Its reactivity with various environmental contaminants could help in understanding the breakdown processes and potentially lead to improved methods for pollution control .
Chemical Synthesis: Building Block for Complex Molecules
This compound could act as a versatile building block in organic synthesis, allowing chemists to construct more complex molecules. Its functional groups offer multiple sites for reactions, making it a valuable tool for synthesizing a wide array of chemical entities with potential applications in different industries .
Biochemistry: Enzyme Inhibition Research
In biochemistry, researchers might investigate “1,3-Dimethyl 2-(3-chlorophenyl)propanedioate” as a potential enzyme inhibitor. By studying its interaction with specific enzymes, scientists could gain insights into enzyme mechanisms and develop new strategies for regulating biochemical pathways .
properties
IUPAC Name |
dimethyl 2-(3-chlorophenyl)propanedioate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO4/c1-15-10(13)9(11(14)16-2)7-4-3-5-8(12)6-7/h3-6,9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VROUULBTDDNVNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC(=CC=C1)Cl)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl 2-(3-chlorophenyl)propanedioate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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